Cas no 727350-46-1 ((3-Mercaptopyridin-2-yl)methanol)

• Product Name: (3-Mercaptopyridin-2-yl)methanol
• CAS No: 727350-46-1
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 558892
• PubChem ID: 22726915
• Update Time: 2024-03-01

(3-Mercaptopyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol,3-mercapto-
• 2-Pyridinemethanol,3-mercapto-(9CI)
• (3-mercaptopyridin-2-yl)methanol
• (3-Mercaptopyridin-2-yl)methanol

• Inchi： 1S/C6H7NOS/c8-4-5-6(9)2-1-3-7-5/h1-3,8-9H,4H2
• InChI Key： JWLMCEGFIJBZQH-UHFFFAOYSA-N
• SMILES： SC1=CC=CN=C1CO

Computed Properties

• Exact Mass: 141.025
• Monoisotopic Mass: 141.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives